5-Fluoro-4-methyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-4-methyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H14FN3OS/c1-10-6-15(19-8-14(10)18)17(22)21-13-5-3-4-12(7-13)16-9-23-11(2)20-16/h3-9H,1-2H3,(H,21,22)
• InChI Key: UVQWVBHWZJHQQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C(=O)NC2=CC=CC(=C2)C3=CSC(=N3)C
• Molecular Formula: C17H14FN3OS
• Molecular Weight: 327.4 g/mol

Description

The compound “5-Fluoro-4-methyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]pyridine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has a pyridine ring, a thiazole ring, and an amide group. The thiazole ring is a five-membered ring containing one sulfur and one nitrogen atom. Thiazoles are a basic scaffold found in many natural compounds and have been used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole and pyridine rings, as well as the various substituents. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The physical and chemical properties of the specific compound would depend on the nature of the substituents and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, some thiazole-containing compounds act by inhibiting certain enzymes or interacting with specific receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Thiazole derivatives have gained considerable attention in recent years due to their broad applications in different fields, such as pharmaceuticals, agrochemicals, and industrial chemicals. Future research may focus on the synthesis of new thiazole derivatives with improved properties and activities, as well as the development of more efficient and environmentally friendly synthetic methods.